5-Butylthiophen-2-boronic acid

• CAS: 1801883-50-0

Core Science & Biosynthesis

Technical Monograph: 5-Butylthiophen-2-boronic acid (CAS 1801883-50-0)

Executive Summary

5-Butylthiophen-2-boronic acid (CAS 1801883-50-0) is a specialized organoboron building block critical to the fields of organic electronics and medicinal chemistry. Distinguished by its C5-alkyl chain, this compound serves a dual function: the boronic acid moiety acts as a versatile handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura), while the butyl chain imparts essential lipophilicity and solubility to the resulting molecular architectures. This guide provides a rigorous technical analysis of its properties, synthesis, and application protocols, designed for researchers requiring high-fidelity reproducibility.

Chemical Profile & Physical Properties[1][2][3][4][5]

The introduction of the butyl group at the 5-position of the thiophene ring significantly alters the physicochemical profile compared to the parent thiophene-2-boronic acid. The alkyl chain reduces lattice energy, enhancing solubility in non-polar organic solvents—a critical feature for processing organic photovoltaic (OPV) materials.

Table 1: Physicochemical Specifications

Property	Specification	Notes
CAS Number	1801883-50-0	Unique identifier.[1]
IUPAC Name	(5-butylthiophen-2-yl)boronic acid
Molecular Formula	C₈H₁₃BO₂S
Molecular Weight	184.06 g/mol
Appearance	White to off-white solid	Hygroscopic; tends to form waxy solids.
Boiling Point	~330.8 °C (Predicted)	Decomposes before boiling at atm pressure.
Density	1.13 ± 0.1 g/cm³ (Predicted)
pKa	8.67 ± 0.53 (Predicted)	Boronic acid acidity.[2]
Solubility	THF, MeOH, DCM, Toluene	Poor water solubility compared to non-alkylated analogs.
Stability	Air-stable (short term)	Prone to dehydration (boroxine formation) and protodeboronation.

Synthesis & Production Workflow

The synthesis of 5-butylthiophen-2-boronic acid relies on a Lithiation-Borylation-Hydrolysis sequence. This route is preferred over Grignard protocols due to the high regioselectivity of lithiation at the C2 position of the thiophene ring when performed at cryogenic temperatures.

Mechanistic Pathway

The process begins with the selective deprotonation of 2-butylthiophene using n-butyllithium (n-BuLi). The sulfur atom directs lithiation to the adjacent

-position (C2) via coordination and inductive effects. The resulting thienyllithium species is a hard nucleophile that attacks the boron electrophile (trialkyl borate).

Validated Experimental Protocol

Note: All steps must be performed under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents.

Reagents:

• 2-Butylthiophene (1.0 equiv)

• n-Butyllithium (1.1 equiv, 2.5 M in hexanes)

• Triisopropyl borate (1.2 equiv)

• Anhydrous THF (0.5 M concentration relative to substrate)

• HCl (2 M aq.)

Step-by-Step Methodology:

• Cryogenic Setup: Charge a flame-dried 3-neck round-bottom flask with 2-butylthiophene and anhydrous THF. Cool the system to -78 °C using a dry ice/acetone bath.

• Lithiation: Add n-BuLi dropwise over 20 minutes. Maintain internal temperature below -70 °C to prevent isomerization or polymerization.

• Equilibration: Stir at -78 °C for 1 hour. The solution typically turns yellow/orange, indicating the formation of 5-butylthiophen-2-yllithium.

• Borylation: Rapidly add Triisopropyl borate (B(OiPr)₃) in one portion. The rapid addition favors the formation of the "ate" complex over multiple additions.

• Warming: Allow the reaction to warm slowly to room temperature (RT) over 4 hours (or overnight).

• Hydrolysis: Quench the reaction with 2 M HCl until pH < 2. Stir vigorously for 30 minutes to hydrolyze the boronate ester to the free acid.

• Isolation: Extract with diethyl ether (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Recrystallize from a mixture of hexane:acetone or hexane:water to remove boroxine anhydrides.

Synthesis Diagram (DOT)

Figure 1: Sequential lithiation-borylation pathway for the synthesis of CAS 1801883-50-0.[3]

Applications & Reaction Engineering

Suzuki-Miyaura Cross-Coupling

The primary utility of CAS 1801883-50-0 is as a nucleophile in Suzuki coupling to form biaryl motifs. The electron-rich nature of the thiophene ring accelerates the transmetallation step but also makes the carbon-boron bond susceptible to protodeboronation under strong base/high heat conditions.

Optimization Strategy:

• Catalyst: Pd(dppf)Cl₂·DCM is recommended over Pd(PPh₃)₄ for sterically demanding or electron-rich thiophenes to prevent phosphine poisoning.

• Base: Use milder bases like K₃PO₄ or Cs₂CO₃ rather than strong hydroxides (NaOH) to minimize deboronation.

• Solvent: A biphasic system (Toluene/H₂O or DME/H₂O) assists in dissolving inorganic bases while solvating the lipophilic thiophene.

Organic Electronics (OPV/OLED)

In the synthesis of conjugated polymers (e.g., Poly(3-hexylthiophene) analogs or donor-acceptor copolymers), the 5-butyl chain plays a structural role:

• Solubility: It disrupts

  - stacking enough to allow solution processing (spin-coating, inkjet printing).

• Morphology: The alkyl chain aids in the self-assembly of the polymer domains in thin films, crucial for charge transport efficiency.

Catalytic Cycle Diagram (DOT)

Figure 2: Suzuki-Miyaura catalytic cycle highlighting the entry point of the boronic acid nucleophile.

Handling, Stability & Safety (HSE)

Boroxine Equilibrium

Like many boronic acids, 5-butylthiophen-2-boronic acid exists in equilibrium with its cyclic trimeric anhydride (boroxine).

• Observation: The melting point may appear depressed or broad due to this mixture.

• Reversibility: Adding a small amount of water or conducting the reaction in aqueous base shifts the equilibrium back to the reactive monomeric acid species.

Protodeboronation

Thiophene-2-boronic acids are notoriously unstable in acidic media or under prolonged heating with strong bases.

• Storage: Store at 2–8 °C under Argon. Avoid long-term exposure to ambient moisture.

• Reaction Control: If yields are low, consider using the pinacol ester derivative (synthesized via esterification with pinacol) which is significantly more stable towards hydrolysis and deboronation.

Hazard Statements (GHS)[8]

• H315: Causes skin irritation.[4][5]

• H319: Causes serious eye irritation.[4][5][6][7]

• H335: May cause respiratory irritation.[4][5][7]

• PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.

References

• ChemicalBook. (n.d.). 5-Butylthiophen-2-boronic acid Properties and Safety. Retrieved from

• Sigma-Aldrich. (2024).[4] Safety Data Sheet: Thiophene-2-boronic acid derivatives. Retrieved from

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443.

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Fisher Scientific. (n.d.). Safety Data Sheet: Thiophene-2-boronic acid. Retrieved from

Sources

• 1. aobchem.com [aobchem.com]
• 2. 1801883-50-0 | CAS DataBase [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. fishersci.ca [fishersci.ca]
• 6. fishersci.com [fishersci.com]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]

difference between 5-butylthiophen-2-boronic acid and pinacol ester

Part 1: Executive Summary

In the development of organic semiconductors and thiophene-based pharmaceuticals, the choice between 5-butylthiophen-2-boronic acid (1) and its pinacol ester surrogate (2) is rarely a matter of simple preference. It is a strategic decision that dictates purification workflows, reaction kinetics, and scalability.

• The Free Acid (1) is the kinetically superior species for transmetallation but suffers from poor solubility in non-polar solvents, difficult purification (streaking on silica), and variable stoichiometry due to anhydride (boroxine) formation.

• The Pinacol Ester (2) serves as a robust "protective group" for the boron species. It offers superior lipophilicity and stability on silica gel, enabling high-purity isolation. However, it imposes a significant "atom economy tax" and often exhibits an induction period in catalytic cycles while awaiting in situ hydrolysis.

This guide delineates the physicochemical and mechanistic divergences between these two species to optimize your synthetic campaigns.

Part 2: Structural & Physicochemical Comparison

The introduction of the 5-butyl chain adds significant lipophilicity to the thiophene core, yet the polar head groups create distinct solubility profiles.

Feature	5-Butylthiophen-2-boronic Acid (1)	5-Butylthiophen-2-boronic Acid Pinacol Ester (2)
Structure	Free hydroxyls (amphoteric)	Cyclic glycol ester (lipophilic)
Molecular Weight	~184.06 g/mol	~266.21 g/mol
Physical State	Solid (often waxy/hygroscopic)	Viscous Oil or Low-Melting Solid
Atom Economy	High (Leaving group: 2 OH)	Low (Leaving group: Pinacol, MW 118)
Silica Stability	Poor (Streaks, protodeboronates)	Excellent (Elutes cleanly)
Solubility	MeOH, Acetone, DMSO, dilute Base	Hexane, DCM, Toluene, Et₂O
Storage	< 4°C, inert atm (prone to dehydration)	Ambient, inert atm (hydrolytically stable)
Primary Utility	Direct coupling (high turnover frequency)	Intermediate storage, purification, screening

The "Boroxine" Complication

Free boronic acids (1) exist in a dynamic equilibrium with their cyclic trimeric anhydrides (boroxines). This makes precise stoichiometry difficult, as a weighed sample of "acid" often contains varying amounts of boroxine. The pinacol ester (2) is monomeric, allowing for precise molar equivalents in sensitive polymerizations or kinetic studies.

Part 3: Mechanistic Divergence in Suzuki-Miyaura Coupling

The most critical distinction lies in the Transmetallation Step . Contrary to early assumptions, neutral boronic esters do not transmetallate directly with Palladium(II) halides. They must generally undergo activation.

The Two Pathways[1][2]

• Path A (Oxo-Palladium Pathway): The free boronic acid reacts with a hydroxo-palladium species (formed from base + catalyst). This is the fast, kinetically dominant pathway.

• Path B (Boronate Pathway): The ester must be hydrolyzed in situ to the acid (reverting to Path A) or converted to a tetra-coordinate boronate anion by a strong base (e.g., alkoxide).

The pinacol ester (2) essentially acts as a "slow-release capsule" for the active boronic acid species. This can be beneficial in preventing homocoupling of the boronic species but detrimental if rapid turnover is required.

Figure 1: Mechanistic pathways illustrating the "activation lag" inherent to pinacol esters (Red) compared to the direct reactivity of the free acid (Green).[1]

Part 4: Experimental Protocols

Protocol A: Synthesis of Pinacol Ester (2) from Bromide

Recommended for: Isolating a pure, stable intermediate from crude reaction mixtures.

Reaction: 2-Bromo-5-butylthiophene + B₂pin₂ → [PdCl₂(dppf)] → Pinacol Ester

• Setup: Flame-dry a 3-neck flask equipped with a reflux condenser. Charge with 2-bromo-5-butylthiophene (1.0 equiv), Bis(pinacolato)diboron (1.1 equiv), and KOAc (3.0 equiv).

• Solvent: Add anhydrous 1,4-dioxane (0.2 M concentration). Sparge with Argon for 20 mins.

• Catalyst: Add PdCl₂(dppf)·CH₂Cl₂ (3 mol%).

• Heating: Heat to 80°C for 4–12 hours. Monitor by GC-MS (Acid does not fly well on GC; Ester flies cleanly).

• Workup: Cool, filter through a Celite pad (eluting with EtOAc). Concentrate filtrate.[2]

• Purification: Flash chromatography on silica gel.

  • Eluent: Hexane:EtOAc (95:5). The ester (2) moves rapidly (Rf ~0.8), while impurities and Pd residues stay behind.

Protocol B: "One-Pot" Hydrolysis to Free Acid (1)

Recommended for: Converting purified ester to the highly reactive acid for difficult couplings.

• Dissolve Pinacol Ester (2) in Acetone/H₂O (4:1).

• Add NaIO₄ (3.0 equiv) and NH₄OAc (3.0 equiv). Note: Oxidative cleavage of the diol.

• Stir at RT for 24 hours. The solution will become cloudy.

• Extract with EtOAc, wash with brine.

• Critical Step: Evaporate solvent.[2] The residue is the boronic acid.[3][4][5] Recrystallize from Acetonitrile/Water if necessary to remove pinacol residues.

Protocol C: Optimized Coupling (Suzuki)

Adapting conditions based on the boron source.

Parameter	If using Free Acid (1)	If using Pinacol Ester (2)
Base	Weak base (K₂CO₃, Na₂CO₃) is sufficient.	Stronger base (K₃PO₄, Ba(OH)₂) often required to force hydrolysis/activation.
Solvent	Requires water (e.g., Toluene/H₂O or DMF/H₂O).	Requires water for hydrolysis, or polar solvent (DMF/EtOH) to solubilize the ester.
Temp	Reacts at 60–80°C.	Often requires 80–100°C to overcome the activation barrier.

Part 5: Decision Matrix

Use 5-butylthiophen-2-boronic acid (1) when:

• Atom Economy is critical: Large-scale manufacturing where the mass loss of pinacol (MW 118) is costly.

• Reaction Rate is priority: The substrate (electrophile) is unstable and requires fast coupling at lower temperatures.

• Water solubility is needed: Aqueous-phase couplings.

Use the Pinacol Ester (2) when:

• Purification is required: The crude boronation mixture is dirty. You need to chromatograph the intermediate to ensure >99% purity (essential for polymerization/OLEDs).

• Stoichiometry must be exact: You need to weigh exact equivalents without worrying about water/anhydride content.

• Anhydrous conditions are mandatory: The coupling must be run in strictly dry organic solvents (requires adding an alkoxide base to activate the ester without water).

References

• Stability & Chromatography: Oka, N. et al. "Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions." Org.[6] Lett.2022 , 24, 3510.

• Mechanistic Pathways: Carrow, B. P.; Hartwig, J. F.[7] "Distinguishing Between Pathways for Transmetalation in Suzuki-Miyaura Reactions." J. Am. Chem. Soc.[7]2011 , 133, 2116.[7]

• Transmetallation Kinetics: Lennox, A. J. J.; Lloyd-Jones, G. C. "Selection of boron reagents for Suzuki-Miyaura coupling." Chem. Soc. Rev.2014 , 43, 412.

• Thiophene Polymerization: Smeets, A. et al. "Synthesis of thiophene-containing conjugated polymers from 2,5-thiophenebis(boronic ester)s." Macromolecules2009 , 42, 7638.

Sources

• 1. Butylboronic acid pinacol ester - 69190-62-1 - Structure, Synthesis, Properties [organoborons.com]
• 2. rsc.org [rsc.org]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. Phenylboronic acid - Wikipedia [en.wikipedia.org]
• 5. Synthesis of thiophene-containing conjugated polymers from 2,5-thiophenebis(boronic ester)s by Suzuki polycondensation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions [escholarship.org]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Optimized Suzuki-Miyaura Coupling of 5-Butylthiophen-2-boronic Acid

Abstract

This guide details the optimized protocols for the Suzuki-Miyaura cross-coupling of 5-Butylthiophen-2-boronic acid (CAS: 206552-66-1) . While widely used in the synthesis of organic semiconductors and liquid crystals, this specific building block presents a dichotomy: the 5-butyl group enhances solubility and electronic properties, but the 2-thienyl boronic acid moiety is inherently prone to rapid protodeboronation . This note shifts beyond generic "Suzuki conditions" to provide a mechanically grounded, high-yielding workflow that suppresses deboronation pathways while maximizing catalytic turnover.

Critical Mechanistic Insights

The Protodeboronation Challenge

The primary failure mode in coupling 2-thienylboronic acids is not catalyst deactivation, but the competitive hydrolysis of the C–B bond.

• Mechanism: Thiophene is electron-rich.[1] The ipso-carbon at the 2-position is susceptible to protonation, especially when the boronic acid is activated into its boronate "ate" complex (Ar-B(OH)₃⁻) by a base. This leads to the formation of 2-butylthiophene (the hydrodeboronated byproduct) rather than the desired biaryl.

• Impact of the 5-Butyl Group: The alkyl chain at the 5-position is electron-donating (+I effect), which increases the electron density of the thiophene ring. This theoretically accelerates electrophilic attacks (like protonation) at the 2-position, making this substrate more labile than unsubstituted thienylboronic acid.

Catalyst & Base Selection Logic

To defeat protodeboronation, the rate of transmetalation (transfer of the organic group to Pd) must outcompete the rate of hydrolysis .

• Ligand Selection: We utilize electron-rich, bulky phosphines (e.g., dppf , XPhos , or dtbpf ). These ligands accelerate the oxidative addition and, crucially, facilitate rapid transmetalation.

• Base Selection: Strong hydroxide bases (NaOH, KOH) often accelerate deboronation. We prioritize mild, anhydrous-compatible bases like Potassium Phosphate (K₃PO₄) or Cesium Carbonate (Cs₂CO₃) to maintain a "buffer-like" pH zone that supports the catalytic cycle without rapidly degrading the boronic acid.

Experimental Protocols

Protocol A: The "Robust" Method (Recommended)

Best for: High-value synthesis, complex aryl halides, and preventing deboronation.

Reaction Parameters:

Parameter	Condition	Rationale
Catalyst	Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%)	Bidentate ligand prevents Pd black formation; high turnover frequency.
Solvent	THF : Water (9:1) or 1,4-Dioxane : Water (4:[2]1)	High solubility for lipophilic 5-butylthiophene; water essential for base solubility.
Base	K₃PO₄ (2.0 - 3.0 equiv)	Mild base; minimizes protodeboronation compared to carbonates.
Temperature	60°C - 80°C	Lower temp reduces thermal decomposition of boronic acid.

| Time | 4 - 12 Hours | Monitor by HPLC/TLC; stop immediately upon conversion. |

Step-by-Step Workflow:

• Charge Solids: In a reaction vial equipped with a magnetic stir bar, add the Aryl Halide (1.0 equiv), 5-Butylthiophen-2-boronic acid (1.2 - 1.5 equiv), and K₃PO₄ (3.0 equiv).

• Inert Atmosphere: Seal the vial with a septum. Evacuate and backfill with Argon or Nitrogen (3 cycles). Strict oxygen exclusion is vital for electron-rich phosphines.

• Solvent Addition: Syringe in degassed THF/Water mixture.

• Catalyst Addition: Under a positive pressure of Argon, quickly remove the septum to add Pd(dppf)Cl₂ (0.05 equiv) and reseal immediately. Alternatively, add catalyst in step 1 if using a glovebox.

• Reaction: Heat the block to 65°C. Stir vigorously (>800 RPM).

• Monitoring: Check TLC every 2 hours. Look for the disappearance of the aryl halide.

  • Note: If the aryl halide persists but boronic acid is consumed (check by staining with curcumin or KMnO4), add a second portion of boronic acid (0.5 equiv).

Protocol B: The "Green/Fast" Method (Micellar Catalysis)

Best for: Scale-up, simple aryl bromides, and environmental compliance.

• Catalyst: Pd(dtbpf)Cl₂ (1-2 mol%) - Extremely active catalyst.

• Surfactant: 2 wt% TPGS-750-M or Kolliphor EL in Water.

• Base: Triethylamine (Et₃N) (2.0 equiv).

• Conditions: Room Temperature to 40°C.

• Procedure: Dissolve surfactant in water. Add reagents. Stir vigorously. The reaction often completes in <1 hour due to the "nanoreactor" effect of the micelles concentrating the lipophilic reactants.

Experimental Workflow Diagram

The following diagram illustrates the critical path for Protocol A, highlighting decision points for Quality Control (QC).

Figure 1: Decision-tree workflow for the Suzuki-Miyaura coupling of 5-Butylthiophen-2-boronic acid, emphasizing the intervention step for protodeboronation.

Troubleshooting & Quality Control

Monitoring Protodeboronation

If yields are low, you must diagnose if the boronic acid is degrading.

• Test: Run a "blank" reaction with only the Boronic Acid, Base, and Catalyst in the solvent (no electrophile).

• Analysis: Analyze by GC-MS or NMR after 1 hour.

• Result: If you see significant 2-butylthiophene , your conditions are too basic or the temperature is too high. Switch to Protocol B (Room Temp) or use anhydrous K₃PO₄ in dry Dioxane.

Purification of Lipophilic Products

The 5-butyl group makes the final product highly non-polar.

• TLC Tip: Standard Hexane/EtOAc mixtures might move the product to the solvent front (Rf > 0.8). Use 100% Pentane or Hexane initially to separate the product from non-polar impurities (like dehalogenated aryl byproducts).

• Scavenging Pd: If the product is for electronic applications (OLED/OPV), residual Palladium is a killer trap. Use a thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol) during the filtration step.

Safety & Handling

• Boronic Acid: 5-Butylthiophen-2-boronic acid may cause respiratory irritation. Handle in a fume hood. Store at 2-8°C to prevent slow dehydration to the boroxine (anhydride), which alters stoichiometry.

• Palladium: Pd(dppf)Cl₂ is toxic. Avoid dust inhalation.

• Waste: Segregate halogenated solvents and heavy metal waste streams.

References

• Mechanistic Studies on Protodeboronation

  • Title: Protodeboronation of Heteroaromatic Boronic Acids[3]

  • Source:Journal of the American Chemical Society

  • URL:[Link] (Note: Generalized reference for mechanism).

• Optimized Thiophene Coupling Conditions

  • Title: Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water[4]

  • Source:Molecules (MDPI)

  • URL:[Link]

• General Suzuki-Miyaura Protocols: Title: Suzuki-Miyaura Cross-Coupling Reaction (TCI Chemicals Applic

• Organic Electronics Applications

  • Title: Handbook of Thiophene-Based Materials: Applications in Organic Electronics and Photonics
  • Source: Wiley Online Library

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]

Advancing Pharmaceutical Synthesis: Green Chemistry Protocols for 5-Butyl-2-thienylboronic Acid Coupling

In the landscape of modern drug discovery and development, the synthesis of complex organic molecules with high efficiency, selectivity, and minimal environmental impact is paramount. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl and heteroaryl compounds that are prevalent in pharmaceuticals.[1][2] This guide provides detailed application notes and protocols for the green Suzuki-Miyaura coupling of 5-butyl-2-thienylboronic acid, a key building block in various pharmaceutically active compounds. By embracing the principles of green chemistry, these protocols aim to reduce waste, minimize the use of hazardous substances, and improve overall process efficiency.[3][4]

The Imperative for Green Chemistry in Suzuki-Miyaura Couplings

Traditional Suzuki-Miyaura couplings often rely on volatile and hazardous organic solvents, posing environmental and safety concerns.[2] Green chemistry seeks to address these challenges by focusing on aspects such as the use of safer solvents, alternative energy sources, and catalyst systems that are both highly active and recyclable.[3] For heteroarylboronic acids like 5-butyl-2-thienylboronic acid, challenges such as protodeboronation can be exacerbated under harsh reaction conditions, making the development of mild and efficient green protocols even more critical.[5]

This document outlines two primary green approaches for the coupling of 5-butyl-2-thienylboronic acid: a microwave-assisted protocol in a green solvent and a protocol utilizing micellar catalysis in water.

Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a catalytic cycle involving a palladium catalyst. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst reacts with an aryl or heteroaryl halide (Ar-X) to form a Pd(II) complex.

• Transmetalation: The organoboron reagent, activated by a base, transfers its organic group to the palladium center.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the final biaryl product, regenerating the Pd(0) catalyst.

Caption: Figure 1: Simplified Suzuki-Miyaura catalytic cycle.

Protocol 1: Microwave-Assisted Suzuki-Miyaura Coupling in Aqueous Media

Microwave-assisted synthesis offers significant advantages, including rapid heating, reduced reaction times, and often, improved yields.[6][7][8] This protocol utilizes a mixture of ethanol and water as the reaction medium, which is a greener alternative to many traditional organic solvents.

Experimental Protocol

Materials:

• 5-butyl-2-thienylboronic acid

• Aryl halide (e.g., 4-bromoacetophenone)

• Palladium catalyst (e.g., Pd(PPh3)4 or a custom complex)[7]

• Base (e.g., KOH, K2CO3, or Na2CO3)[7]

• Ethanol

• Deionized water

• Microwave reactor vials (10 mL) with Teflon septa and aluminum crimp tops

• Magnetic stir bar

Procedure:

• To a 10 mL microwave reactor vial, add the aryl halide (1.0 mmol), 5-butyl-2-thienylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Add the palladium catalyst (0.1-1 mol%).

• Add a magnetic stir bar to the vial.

• Add ethanol (1 mL) and deionized water (1 mL) to the vial.

• Seal the vial with a Teflon septum and an aluminum crimp top.

• Place the sealed vial into the microwave cavity.

• Set the microwave reactor to ramp the temperature to 120°C and hold for 2-15 minutes with stirring.[7][8] The optimal time may vary depending on the specific substrates and catalyst used.

• After the reaction is complete, allow the vial to cool to room temperature.

• Open the vial and transfer the contents to a separatory funnel.

• Add water (30 mL) and a suitable organic solvent for extraction (e.g., ethyl acetate or dichloromethane, 30 mL).

• Extract the product into the organic layer.

• Wash the organic layer with brine, dry over anhydrous Na2SO4 or MgSO4, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

Catalyst	Base	Solvent System	Time (min)	Temperature (°C)	Yield (%)	Reference
Pd(PPh3)4 (0.5 mol%)	Na2CO3	Dioxane/H2O	15	100	Good to Excellent	[8]
Custom Pyridine-Pyrazole/Pd(II) complex (0.1 mol%)	KOH	EtOH/H2O	2	120	High	[7]

Protocol 2: Micellar Catalysis for Suzuki-Miyaura Coupling in Water

Micellar catalysis is an innovative green chemistry approach that utilizes surfactants to form micelles in water. These micelles act as nanoreactors, encapsulating the organic substrates and catalyst, thereby facilitating the reaction in an aqueous medium.[9][10] This method can often be performed at room temperature and open to the air, significantly improving the green profile of the synthesis.

Experimental Workflow

Caption: Figure 2: Workflow for micellar Suzuki coupling.

Experimental Protocol

Materials:

• 5-butyl-2-thienylboronic acid

• Aryl halide

• Palladium catalyst (e.g., Pd(dtbpf)Cl2)[9]

• Base (e.g., K3PO4)

• Surfactant (e.g., Kolliphor EL)[9]

• Deionized water

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, combine the aryl halide (1.0 mmol), 5-butyl-2-thienylboronic acid (1.5 mmol), and base (2.0 mmol).

• Add the palladium catalyst (1-2 mol%).

• Add an aqueous solution of the surfactant (e.g., 2 wt% Kolliphor EL in water) to achieve the desired concentration.

• Stir the reaction mixture vigorously at room temperature, open to the atmosphere, for 15-60 minutes. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography.

Key Considerations for Green Suzuki-Miyaura Couplings

• Choice of Solvent: Water is the most desirable green solvent.[2] Other environmentally benign solvents include 2-Me-THF and t-amyl alcohol.[11]

• Catalyst System: The development of highly active catalysts allows for lower catalyst loadings, reducing cost and metal waste. Nickel-based catalysts are also emerging as a more sustainable alternative to palladium.[11]

• Catalyst Recycling: For industrial applications, the use of heterogeneous or recyclable catalyst systems is highly advantageous for improving the sustainability and cost-effectiveness of the process.

• Energy Input: Microwave irradiation can significantly reduce reaction times and energy consumption compared to conventional heating.[6][7][8] Reactions that proceed at room temperature, such as some micellar protocols, are even more energy-efficient.[9]

• Boronic Acid Stability: Heteroaryl boronic acids can be prone to decomposition. In some cases, using the corresponding boronic ester or protecting the boronic acid with diethanolamine can improve stability and reaction outcomes.[12]

Conclusion

The protocols outlined in this guide demonstrate the feasibility of conducting the Suzuki-Miyaura coupling of 5-butyl-2-thienylboronic acid under environmentally friendly conditions. By incorporating principles of green chemistry, such as the use of aqueous media, microwave assistance, and micellar catalysis, researchers and drug development professionals can synthesize valuable pharmaceutical intermediates with greater efficiency and sustainability. The adoption of these greener methodologies is not only beneficial for the environment but also aligns with the growing demand for more sustainable practices within the pharmaceutical industry.

References

• Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. (n.d.). MDPI. Retrieved February 7, 2024, from [Link]

• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. (2021). MDPI. Retrieved February 7, 2024, from [Link]

• Bhatt, N., et al. (2021). Suzuki-Miyaura Cross Coupling Reaction in Various Green Media. Asian Journal of Chemistry, 33(9), 1976–1984.

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. (2021). Semantic Scholar. Retrieved February 7, 2024, from [Link]

• Efficient synthesis of organic semiconductors by Suzuki–Miyaura coupling in an aromatic micellar medium. (2019). Green Chemistry. Retrieved February 7, 2024, from [Link]

• Developments in Suzuki-Miyaura cross coupling reaction (SMR) towards green synthesis. (n.d.). ChemRxiv. Retrieved February 7, 2024, from [Link]

• Nickel-Catalyzed Suzuki–Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. (2016). Organic Syntheses. Retrieved February 7, 2024, from [Link]

• Nickel-Catalyzed Suzuki-Miyaura Couplings in Green Solvents. (2013). Request PDF. Retrieved February 7, 2024, from [Link]

• Organometallics 5: Suzuki Reaction. (2020, March 3). YouTube. Retrieved February 7, 2024, from [Link]

• Environmentally friendly Miyaura Borylations allowing for green, 1-pot borylation/Suzuki–Miyaura couplings. (2019). Green Chemistry. Retrieved February 7, 2024, from [Link]

• Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water. (n.d.). Retrieved February 7, 2024, from [Link]

• Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. (2006). Journal of the American Chemical Society. Retrieved February 7, 2024, from [Link]

• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. (2013). NIH. Retrieved February 7, 2024, from [Link]

• Nickel- and Palladium- Catalyzed Cross-Coupling Reactions of Organostibines with Organoboronic Acids. (n.d.). PolyU Institutional Research Archive. Retrieved February 7, 2024, from [Link]

• Microwave-assisted Pd-catalyzed cross-coupling of aryl alkyl selenides with arylboronic acids. (2023). Organic & Biomolecular Chemistry. Retrieved February 7, 2024, from [Link]

• Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. (2000). Organic Chemistry Portal. Retrieved February 7, 2024, from [Link]

• Microwave-promoted Suzuki–Miyaura cross-coupling of aryl halides with phenylboronic acid under aerobic conditions catalyzed by a new palladium complex with a thiosemicarbazone ligand. (n.d.). Sci-Hub. Retrieved February 7, 2024, from [Link]

• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. (2015). PMC. Retrieved February 7, 2024, from [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. (2021). MDPI. Retrieved February 7, 2024, from [Link]

• Masking Boronic Acids for Suzuki Coupling. (2011, October 3). YouTube. Retrieved February 7, 2024, from [Link]

• Green Chemistry Approaches in Pharmaceutical Synthesis: Sustainable Methods for Drug Development. (n.d.). MDPI. Retrieved February 7, 2024, from [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 5. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Efficient synthesis of organic semiconductors by Suzuki–Miyaura coupling in an aromatic micellar medium - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]

Application Notes and Protocols for the Scale-Up Synthesis of 5-Butylthiophen-2-boronic Acid and Its Derivatives

Introduction: The Significance of 5-Butylthiophen-2-boronic Acid Derivatives in Modern Chemistry

5-Butylthiophen-2-boronic acid and its derivatives are pivotal intermediates in the synthesis of advanced materials and pharmaceuticals. Their utility primarily stems from their role as nucleophilic partners in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction is a cornerstone of modern organic synthesis, enabling the efficient construction of carbon-carbon bonds to create complex molecular architectures.[1][2] The butyl-substituted thiophene moiety is a key structural motif in numerous organic electronic materials, including conjugated polymers for organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs), where it influences solubility, morphology, and electronic properties.[3] In the pharmaceutical industry, this structural unit is incorporated into various drug candidates, contributing to their biological activity.

The transition from laboratory-scale synthesis to kilogram-scale production presents significant challenges, including managing highly reactive and pyrophoric reagents, controlling reaction exotherms, and developing robust, scalable purification methods. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the scale-up synthesis of 5-butylthiophen-2-boronic acid and its pinacol ester derivative, focusing on safety, efficiency, and scalability.

Strategic Approach to Scale-Up Synthesis

The most common and scalable route to 2-substituted thiophene boronic acids involves the directed ortho-metalation (DoM) of a suitable thiophene precursor, followed by borylation with a trialkyl borate. For the synthesis of 5-butylthiophen-2-boronic acid, the logical and field-proven strategy begins with the commercially available 2-butylthiophene. This is followed by a highly regioselective lithiation at the 5-position and subsequent trapping with a borate ester.

Core Synthetic Strategy: Lithiation-Borylation

The choice of the lithiation-borylation pathway is dictated by its high efficiency and regioselectivity. The sulfur atom in the thiophene ring directs the deprotonation to the adjacent C5 position, ensuring the formation of the desired isomer.

The overall synthetic workflow can be visualized as a two-stage process: the synthesis of the boronic acid, followed by its optional conversion to a more stable boronate ester derivative.

Caption: Overall workflow for the synthesis of 5-butylthiophen-2-boronic acid and its pinacol ester derivative.

Part 1: Kilogram-Scale Synthesis of 5-Butylthiophen-2-boronic Acid

This protocol is designed for a 1 kg scale of the starting material, 2-butylthiophene. All operations involving pyrophoric reagents must be conducted under a strict inert atmosphere (Nitrogen or Argon) by trained personnel with appropriate personal protective equipment (PPE).

Safety Considerations for n-Butyllithium at Scale

n-Butyllithium (n-BuLi) is a pyrophoric liquid that can ignite spontaneously on contact with air and reacts violently with water.[4] Safe handling on a large scale is paramount.

• Inert Atmosphere: All glassware and reaction vessels must be thoroughly dried and purged with an inert gas. A continuous positive pressure of nitrogen or argon should be maintained throughout the process.

• Temperature Control: The lithiation reaction is highly exothermic. A robust cooling system capable of maintaining the reaction temperature below -40°C is essential.

• Controlled Addition: n-BuLi should be added subsurface to the reaction mixture at a controlled rate to manage the exotherm.

• Quenching: A dedicated quenching protocol for any excess n-BuLi and for cleaning contaminated equipment must be in place. A common method involves the slow addition of isopropanol to a dilute solution of the reagent in an inert solvent like heptane, followed by methanol and then water.[4]

Experimental Protocol

Materials and Equipment:

• 20 L jacketed glass reactor with overhead stirring, temperature probe, and nitrogen inlet/outlet.

• Addition funnel (2 L) with pressure-equalizing arm.

• Low-temperature cooling bath (cryostat) capable of reaching -78°C.

• Large-scale filtration apparatus (e.g., Nutsche filter).

• Vacuum oven.

Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Density (g/mL)	Volume
2-Butylthiophene	140.26	1.00 kg	7.13	0.934	1.07 L
n-Butyllithium (2.5 M in hexanes)	64.06	1.1 eq	7.84	~0.68	3.14 L
Trimethyl borate	103.91	1.2 eq	8.56	0.932	0.92 L
Tetrahydrofuran (THF), anhydrous	-	-	-	0.889	8.0 L
Hydrochloric acid (2 M)	-	-	-	-	~5.0 L
Heptane	-	-	-	0.684	10.0 L
Toluene	-	-	-	0.867	5.0 L

Procedure:

• Reactor Setup and Inerting:

  • Assemble the 20 L reactor, ensuring all joints are well-sealed.

  • Dry the reactor by heating under vacuum and then backfilling with nitrogen. Repeat this cycle three times.

  • Maintain a positive pressure of nitrogen throughout the reaction.

• Initial Charge and Cooling:

  • Charge the reactor with 2-butylthiophene (1.00 kg, 7.13 mol) and anhydrous tetrahydrofuran (THF, 8.0 L).

  • Begin stirring and cool the reaction mixture to -78°C using the cryostat.

• Lithiation (Exothermic):

  • Slowly add n-butyllithium (2.5 M in hexanes, 3.14 L, 7.84 mol) to the reaction mixture via the addition funnel over a period of 2-3 hours.

  • CRITICAL: Maintain the internal temperature below -60°C during the addition.

  • After the addition is complete, allow the reaction mixture to slowly warm to -40°C and stir for an additional 2 hours.

• Borylation:

  • Cool the reaction mixture back down to -78°C.

  • Slowly add trimethyl borate (0.92 L, 8.56 mol) over 1-2 hours, ensuring the internal temperature does not rise above -60°C.

  • After the addition, stir the mixture at -78°C for 1 hour, then allow it to warm slowly to room temperature overnight (approx. 16 hours).

• Hydrolysis and Work-up:

  • Cool the reaction mixture to 0°C in an ice bath.

  • Slowly and carefully quench the reaction by adding 2 M hydrochloric acid (~5.0 L) until the pH of the aqueous layer is between 1 and 2. This step is exothermic.

  • Stop stirring and allow the layers to separate.

  • Transfer the contents to a larger separation vessel. Separate the organic layer.

  • Extract the aqueous layer with toluene (2 x 2.5 L).

  • Combine all organic layers and wash with brine (2.0 L).

  • Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product as an oil or waxy solid.

Purification Protocol: Crystallization

Column chromatography is generally not practical for kilogram-scale purification. Crystallization is the preferred method.

• Solvent Selection:

  • A common and effective solvent system for the crystallization of aryl boronic acids is a mixture of a non-polar solvent (like heptane or hexane) and a slightly more polar solvent (like toluene or ethyl acetate).

• Procedure:

  • Dissolve the crude 5-butylthiophen-2-boronic acid in a minimum amount of hot toluene.

  • Slowly add heptane until the solution becomes turbid.

  • Add a small amount of toluene to redissolve the precipitate.

  • Allow the solution to cool slowly to room temperature, then cool further to 0-5°C for several hours to maximize crystal formation.

  • Collect the crystalline solid by filtration, washing with cold heptane.

  • Dry the product in a vacuum oven at 40°C.

Expected Yield: 75-85% Purity: >98% (by NMR and HPLC)

Part 2: Scale-Up Synthesis of 5-Butylthiophen-2-boronic Acid Pinacol Ester

Boronic acids can be prone to dehydration to form boroxines and can be challenging to handle and store as solids. Conversion to a pinacol ester derivative often results in a more stable, crystalline solid with improved handling characteristics.[5]

Experimental Protocol

Materials and Equipment:

• 10 L jacketed glass reactor with overhead stirring, temperature probe, Dean-Stark trap, condenser, and nitrogen inlet.

Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
5-Butylthiophen-2-boronic acid	184.07	1.00 kg	5.43
Pinacol	118.17	1.1 eq	5.97
Toluene	-	-	5.0 L

Procedure:

• Reactor Setup:

  • Charge the reactor with 5-butylthiophen-2-boronic acid (1.00 kg, 5.43 mol), pinacol (0.705 kg, 5.97 mol), and toluene (5.0 L).

• Azeotropic Dehydration:

  • Heat the mixture to reflux and collect the water in the Dean-Stark trap.

  • Continue refluxing until no more water is collected (typically 3-5 hours).

• Isolation and Purification:

  • Cool the reaction mixture to room temperature.

  • Wash the toluene solution with saturated aqueous sodium bicarbonate (2 x 1 L) and then brine (1 L).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude pinacol ester.

  • The crude product can often be purified by recrystallization from heptane or a mixture of ethyl acetate and heptane.

Expected Yield: 85-95% Purity: >99% (by GC-MS and NMR)

Conclusion

The successful scale-up synthesis of 5-butylthiophen-2-boronic acid and its derivatives is achievable through careful planning and execution of the lithiation-borylation sequence. Key considerations for a safe and efficient process include rigorous control of the inert atmosphere, precise temperature management during the exothermic lithiation step, and the development of a robust, non-chromatographic purification method such as crystallization. The conversion to the pinacol ester offers a practical strategy for improving the stability and handling of the final product, which is often advantageous for downstream applications in pharmaceutical and materials science research and development.

References

• Google Patents. (n.d.). Process for purification of boronic acid and its derivatives.

• Princeton University Environmental Health & Safety. (n.d.). Safe handling of organolithium compounds in the laboratory. Retrieved from [Link]

• ResearchGate. (2016). How to purify boronic acids/boronate esters?. Retrieved from [Link]

• The Royal Society of Chemistry. (2014). Direct Synthesis of Arylboronic Pinacol Esters from Arylamines. Retrieved from [Link]

• Aggarwal, V. K., & O'Brien, P. (2017). Standard Lithiation–Borylation A user's guide.

• University of California, Santa Barbara. (n.d.). STANDARD OPERATING PROCEDURE n-Butyllithium. Environmental Health and Safety. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of boronic acid intermediates.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Thiophene-Based Boronic Acids: A Comprehensive Guide for Organic Synthesis. Retrieved from [Link]

• ResearchGate. (2017). Trying to remove a boronic acid in a workup. Help!. Retrieved from [Link]

• PubMed. (2015). Controlled Directional Crystallization of Oligothiophenes Using Zone Annealing of Preseeded Thin Films. Retrieved from [Link]

• Bailey, W. F., & Luderer, M. R. (2020). Optimization of Organolithium Reactions. Organic Process Research & Development, 24(6), 933-949.

• ACS Publications. (2012). Organic Process Research & Development Vol. 16 No. 11. Retrieved from [Link]

• National Institutes of Health. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Retrieved from [Link]

• The Royal Society of Chemistry. (2014). Direct Synthesis of Arylboronic Pinacol Esters from Arylamines. Retrieved from [Link]

• ResearchGate. (n.d.). Scale-up and Optimization of a Continuous Flow Synthesis of an α-Thio-β-chloroacrylamide. Retrieved from [Link]

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• 3. nbinno.com [nbinno.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving Yield in Suzuki Coupling of 5-Alkylthiophene Boronic Acids

Welcome to the technical support center for optimizing Suzuki-Miyaura cross-coupling reactions involving 5-alkylthiophene boronic acids. This guide is designed for researchers, scientists, and drug development professionals who are looking to troubleshoot and enhance the yield and purity of their reactions. We will move beyond simple procedural lists to explore the underlying chemical principles that govern success in this specific class of couplings.

Section 1: Frequently Asked Questions (FAQs)

Here we address the most common initial queries and challenges encountered when working with 5-alkylthiophene boronic acids.

Q1: My reaction is giving a low yield. What are the most common culprits?

Low yields in these specific Suzuki couplings often stem from a few key issues:

• Protodeboronation: This is a major side reaction where the boronic acid group is replaced by a hydrogen atom, effectively destroying your starting material.[1][2] 5-Alkylthiophene boronic acids are particularly susceptible due to the electron-rich nature of the thiophene ring.

• Catalyst Inactivity: The palladium catalyst may not be efficiently entering the catalytic cycle, or it may be deactivating prematurely.

• Homocoupling: You may be forming significant amounts of bithiophene byproduct from the coupling of two boronic acid molecules.[3]

• Poor Reagent Quality: The stability of boronic acids can be an issue; they can dehydrate to form cyclic boroxine anhydrides, which may have different reactivity.[4]

Q2: I see a significant amount of my starting thiophene (without the boronic acid) in the final reaction mixture. What is happening?

This is the classic sign of protodeboronation (or deboronation). This side reaction is often base-catalyzed and competes with the desired cross-coupling.[2][5] Key factors that accelerate this unwanted pathway include:

• High reaction temperatures.

• Prolonged reaction times.

• The presence of excess water and a strong base.

• The inherent electronic properties of the 5-alkylthiophene ring.

Q3: Should I use the boronic acid or a boronate ester (e.g., pinacol ester)?

For thiophene boronic acids, especially those prone to decomposition, converting them to a more stable boronate ester like a pinacol or MIDA ester is often the best strategy.[1][4] These esters are typically crystalline solids that are easier to purify and handle.[4] They also exhibit increased stability towards protodeboronation under basic reaction conditions.[5][6]

Q4: What is a good starting point for reaction conditions (catalyst, ligand, base, solvent)?

A reliable starting point for a 5-alkylthiophene boronic acid coupling with an aryl bromide would be:

• Catalyst: A pre-formed palladium(II) precatalyst like Pd(dppf)Cl2 or a combination of Pd2(dba)3 with a suitable ligand.

• Ligand: A bulky, electron-rich phosphine ligand such as XPhos or SPhos is often a good choice for promoting the key steps of the catalytic cycle.[1]

• Base: An aqueous solution of a moderately strong inorganic base like K2CO3 or K3PO4.

• Solvent: A biphasic solvent system, such as a mixture of an organic solvent like dioxane, THF, or toluene with water, is often optimal.[4][7]

Section 2: In-Depth Troubleshooting Guides

If the FAQs did not resolve your issue, this section provides a more detailed, problem-oriented approach.

Issue 1: Low or No Conversion of Starting Materials

If both your aryl halide and thiophene boronic acid remain largely unreacted, the issue lies with the catalytic cycle's initiation or turnover.

Troubleshooting Workflow: Low Conversion

Caption: Troubleshooting Decision Tree for Low Conversion.

Causality and Solutions:

• Inactive Catalyst: Palladium(0) catalysts, especially those generated in situ from Pd(OAc)2 or Pd2(dba)3, can be sensitive to air and moisture, leading to the formation of inactive palladium black.

  • Solution: Use a modern, air-stable palladium precatalyst (e.g., a G3 or G4 Buchwald precatalyst).[1] These catalysts generate the active Pd(0) species rapidly and controllably in solution, which is crucial when working with unstable boronic acids.[8]

• Slow Oxidative Addition: The first step, oxidative addition of the aryl halide to the Pd(0) center, can be slow, particularly with electron-rich aryl halides or aryl chlorides.

  • Solution: Employ bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos). These ligands stabilize the Pd(0) center and accelerate the oxidative addition step.[1]

• Inefficient Transmetalation: The transfer of the thiophene group from boron to palladium is a critical step that requires activation of the boronic acid by a base.[9]

  • Solution: The choice of base is crucial. While K2CO3 is common, stronger bases like K3PO4 or Cs2CO3 can be more effective, especially if using a boronate ester.[3] Ensure proper mixing, as this is often a phase-transfer limited step.[1] Anhydrous couplings using K3PO4 may require a small amount of water to function effectively.[10]

Issue 2: Significant Protodeboronation Side-Product

This is arguably the most common and frustrating side reaction with electron-rich heteroaryl boronic acids like 5-alkylthiophenes.[8]

Competitive Pathways: Coupling vs. Deboronation

Sources

• 1. reddit.com [reddit.com]
• 2. Acid-promoted metal-free protodeboronation of arylboronic acids - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05979E [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 6. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. reddit.com [reddit.com]

Reference Data & Comparative Studies

The Practitioner's Guide to Suzuki-Miyaura Coupling: A Comparative Analysis of 5-butylthiophen-2-boronic Acid and its Pinacol Ester

For researchers, medicinal chemists, and process development scientists, the selection of the appropriate organoboron reagent in Suzuki-Miyaura cross-coupling is a critical decision that directly impacts reaction efficiency, reproducibility, and overall synthetic strategy. This guide provides an in-depth, objective comparison of the reactivity and handling characteristics of 5-butylthiophen-2-boronic acid and its corresponding pinacol ester, offering field-proven insights and supporting data to inform your experimental design.

The Fundamental Trade-Off: Reactivity vs. Stability

The choice between a boronic acid and its pinacol ester derivative is fundamentally a balancing act between reactivity and stability. Generally, boronic acids are more reactive nucleophiles in the Suzuki-Miyaura catalytic cycle.[1][2] This heightened reactivity is often attributed to the electron-withdrawing nature of the hydroxyl groups on the boron atom, which enhances its Lewis acidity and facilitates the crucial transmetalation step with the palladium catalyst.[3][4]

However, this increased reactivity comes at the cost of stability. Boronic acids, particularly electron-rich heteroaryl derivatives like those of thiophene, can be susceptible to degradation pathways such as protodeboronation (loss of the boronic acid moiety) and oxidative decomposition.[2][5] This can lead to a shortened shelf-life and the introduction of impurities. Thiophene boronic acids, in particular, have been noted for their potential for deboronation, especially at elevated temperatures.[6]

Conversely, boronic acid pinacol esters are prized for their significantly enhanced stability.[7][8] The protection of the boronic acid moiety as a cyclic ester makes these compounds more robust, often crystalline solids that are easier to handle, purify by standard techniques like column chromatography, and store for extended periods without significant degradation.[5][7] This stability is a considerable advantage in multi-step syntheses and for creating compound libraries where long-term reagent integrity is paramount.

Mechanistic Considerations: The Active Species in Transmetalation

The Suzuki-Miyaura coupling mechanism involves a catalytic cycle centered around a palladium complex.[9] A key, often rate-determining, step is the transmetalation of the organic group from the boron reagent to the palladium center.

With 5-butylthiophen-2-boronic acid , the reaction with a base (e.g., carbonate, hydroxide) forms a boronate species. This negatively charged, tetracoordinate boron complex is more nucleophilic and readily transfers its organic group to the Pd(II) center.[3][4]

For 5-butylthiophen-2-boronic acid pinacol ester , the pathway can be more nuanced. While direct transmetalation from the ester is possible, it is generally slower than from the corresponding boronic acid.[10][11] In many cases, especially when water is present in the reaction medium, the pinacol ester may first undergo partial or complete hydrolysis to the more reactive boronic acid, which then enters the catalytic cycle.[9][10] However, successful couplings with pinacol esters can be achieved under anhydrous conditions, indicating that direct transmetalation is a viable, albeit sometimes slower, pathway.[10][12]

Caption: Generalized Suzuki-Miyaura Catalytic Cycle.

Comparative Experimental Data

Feature	5-butylthiophen-2-boronic acid	5-butylthiophen-2-boronic acid pinacol ester
Typical Reactivity	Higher, generally leading to faster reaction times.[1][2]	Lower, may require longer reaction times or higher temperatures.[10]
Stability & Handling	Lower stability, prone to decomposition and protodeboronation.[2][6]	High stability, often a crystalline solid, easy to handle and store.[7][8]
Purification	Can be challenging to purify via chromatography.	Readily purified by column chromatography.[12]
Active Species	Boronate, formed by reaction with base.[4]	Can be the ester itself or the hydrolyzed boronic acid.[10][11]
Common Side Reactions	Protodeboronation, homocoupling.[5]	Slower reaction rates can sometimes lead to catalyst decomposition.

Experimental Protocols: A Head-to-Head Comparison

The following protocols are representative examples for the Suzuki-Miyaura coupling of an aryl bromide with both the boronic acid and the pinacol ester of 5-butylthiophene. These are starting points and may require optimization based on the specific aryl halide used.

Protocol 1: Suzuki-Miyaura Coupling with 5-butylthiophen-2-boronic acid

Objective: To couple 5-butylthiophen-2-boronic acid with a generic aryl bromide.

Materials:

• 5-butylthiophen-2-boronic acid

• Aryl bromide

• Pd(PPh₃)₄ (Palladium tetrakis(triphenylphosphine))

• 2M Aqueous Sodium Carbonate (Na₂CO₃)

• Toluene

• Ethanol

Procedure:

• To a reaction vessel, add the aryl bromide (1.0 mmol), 5-butylthiophen-2-boronic acid (1.2 mmol), and Pd(PPh₃)₄ (0.03 mmol).

• Purge the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add toluene (5 mL) and ethanol (1 mL) to the vessel.

• Add the 2M aqueous Na₂CO₃ solution (2 mL).

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Workflow for Suzuki coupling with boronic acid.

Protocol 2: Suzuki-Miyaura Coupling with 5-butylthiophen-2-boronic acid pinacol ester

Objective: To couple 5-butylthiophen-2-boronic acid pinacol ester with a generic aryl bromide.

Materials:

• 5-butylthiophen-2-boronic acid pinacol ester

• Aryl bromide

• Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II))

• Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

Procedure:

• To a reaction vessel, add the aryl bromide (1.0 mmol), 5-butylthiophen-2-boronic acid pinacol ester (1.2 mmol), Pd(dppf)Cl₂ (0.03 mmol), and K₂CO₃ (2.0 mmol).

• Purge the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add 1,4-dioxane (5 mL) and water (1 mL) to the vessel.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Note that longer reaction times may be required compared to the boronic acid.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Workflow for Suzuki coupling with pinacol ester.

Conclusion and Recommendations

The choice between 5-butylthiophen-2-boronic acid and its pinacol ester is context-dependent and should be guided by the specific goals of the synthesis.

• For rapid, small-scale synthesis and methods development where maximizing reaction rate is the primary concern, 5-butylthiophen-2-boronic acid is often the reagent of choice. Its higher reactivity can lead to shorter reaction times and potentially higher yields under optimized conditions. However, careful handling and storage are necessary to mitigate its lower stability.

• For larger-scale synthesis, library generation, and situations where reagent stability, ease of handling, and purification are paramount, 5-butylthiophen-2-boronic acid pinacol ester is the superior option. While it may require slightly more forcing conditions (higher temperature or longer reaction time), its robustness and reliability often outweigh the modest decrease in reactivity. The pinacol ester's stability also ensures greater consistency between batches, a critical factor in drug development and process chemistry.

Ultimately, a well-equipped laboratory should consider having access to both reagents. A preliminary screen with the more stable pinacol ester can establish the feasibility of a coupling, while the boronic acid can be employed for subsequent optimization if reaction kinetics prove to be a limiting factor.

References

• Comparison of reactivity of different boron reagents (a) The predicted... - ResearchGate. (n.d.). Retrieved February 4, 2026, from [Link]

• Expert Synthesis: The Role of Boronic Acid Pinacol Esters in Organic Chemistry. (2026, January 29). Retrieved February 4, 2026, from [Link]

• Which conditions are favorable for the efficient Suzuki coupling? - ResearchGate. (2014, July 7). Retrieved February 4, 2026, from [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. DOI:10.1039/C3CS60197H

• Thomas, A. A., et al. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 138(40), 13249-13263. Available from: [Link]

• Miyaura Borylation Reaction - Organic Chemistry Portal. (n.d.). Retrieved February 4, 2026, from [Link]

• Enhancing Suzuki Coupling Efficiency with Pinacol Boronic Esters. (2025, December 29). Retrieved February 4, 2026, from [Link]

• Synthesis of thiophene-containing conjugated polymers from 2,5-thiophenebis(boronic ester)s by Suzuki polycondensation | Request PDF - ResearchGate. (2025, August 6). Retrieved February 4, 2026, from [Link]

• THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION - ResearchGate. (n.d.). Retrieved February 4, 2026, from [Link]

• Stability of Boronic Esters to Hydrolysis: A Comparative Study - ResearchGate. (2025, August 9). Retrieved February 4, 2026, from [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved February 4, 2026, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved February 4, 2026, from [Link]

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• 12. Miyaura Borylation Reaction [organic-chemistry.org]

A Researcher's Guide to the Infrared Spectrum of 5-Butylthiophen-2-boronic acid: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry and drug discovery, boronic acids are indispensable building blocks. Their utility in Suzuki-Miyaura cross-coupling reactions has revolutionized the formation of carbon-carbon bonds, enabling the synthesis of complex organic molecules. Among these, thiophene-containing boronic acids are of particular interest due to the prevalence of the thiophene motif in pharmaceuticals and organic electronic materials. 5-Butylthiophen-2-boronic acid, with its combination of a lipophilic butyl group and a reactive boronic acid moiety on a versatile thiophene scaffold, presents a valuable synthon.

This guide provides an in-depth analysis of the infrared (IR) spectroscopy of 5-Butylthiophen-2-boronic acid. As a senior application scientist, my objective is to move beyond a mere listing of peaks and delve into the rationale behind the expected spectral features. We will predict the IR spectrum by dissecting the vibrational modes of its constituent functional groups and draw comparisons with the experimentally available spectrum of its close analog, thiophene-2-boronic acid. This approach not only facilitates the structural verification of 5-Butylthiophen-2-boronic acid but also enhances the researcher's ability to interpret the spectra of related substituted thiophenes.

The Vibrational Fingerprint: Understanding the IR Spectrum

Infrared spectroscopy is a powerful, non-destructive technique that probes the vibrational modes of a molecule. Covalent bonds can be conceptualized as springs connecting atoms, and they vibrate at specific frequencies. When a molecule is irradiated with infrared light, it will absorb energy at frequencies that correspond to its natural vibrational modes, resulting in an IR spectrum that serves as a unique molecular fingerprint. The primary types of vibrations are stretching (a change in bond length) and bending (a change in bond angle).[1]

For a molecule like 5-Butylthiophen-2-boronic acid, we can anticipate a spectrum that is a composite of the vibrations from the butyl chain, the substituted thiophene ring, and the boronic acid group.

Predicted Infrared Absorption Peaks for 5-Butylthiophen-2-boronic acid

The following table outlines the predicted key IR absorption peaks for 5-Butylthiophen-2-boronic acid, based on established group frequencies and comparison with related structures.

Wavenumber (cm⁻¹)	Intensity	Assignment	Vibrational Mode
~3400-3200	Broad, Strong	O-H stretch	Boronic acid O-H
~3100-3000	Weak to Medium	C-H stretch	Thiophene ring C-H
~2960-2850	Strong	C-H stretch	Butyl group (CH₃ and CH₂)
~1600-1400	Medium	C=C stretch	Thiophene ring
~1465	Medium	C-H bend (scissoring)	Butyl group (CH₂)
~1375	Medium	C-H bend (symmetric)	Butyl group (CH₃)
~1350-1330	Strong	B-O stretch	Boronic acid B-O
~1200-1180	Medium	B-O-H in-plane bend	Boronic acid O-H bend
~1100-1000	Medium	C-S stretch	Thiophene ring
~900-650	Strong	C-H out-of-plane bend	Thiophene ring
~720	Weak	C-H rock	Butyl group (long chain)

Comparative Analysis with Thiophene-2-boronic acid

The primary structural difference between 5-Butylthiophen-2-boronic acid and thiophene-2-boronic acid is the presence of the n-butyl group at the 5-position of the thiophene ring. An experimental ATR-IR spectrum for thiophene-2-boronic acid is available, providing a solid baseline for our comparison.[2]

Key Differences to Expect:

• Aliphatic C-H Stretches: The most significant difference will be the appearance of strong absorption bands in the 2960-2850 cm⁻¹ region for 5-Butylthiophen-2-boronic acid, which are absent in the spectrum of thiophene-2-boronic acid. These peaks arise from the symmetric and asymmetric stretching vibrations of the C-H bonds in the methyl (CH₃) and methylene (CH₂) groups of the butyl chain.[3][4]

• Aliphatic C-H Bending: We can also predict the presence of characteristic C-H bending (scissoring) vibrations for the CH₂ groups around 1465 cm⁻¹ and a symmetric bending ("umbrella") mode for the CH₃ group near 1375 cm⁻¹.[5] A weaker rocking vibration for the -(CH₂)n- chain may also be observable around 720 cm⁻¹.[5][6]

• Thiophene Ring Vibrations: The substitution pattern on the thiophene ring influences the C-H out-of-plane bending vibrations in the fingerprint region (900-650 cm⁻¹).[3] While thiophene-2-boronic acid is a 2-substituted thiophene, 5-Butylthiophen-2-boronic acid is a 2,5-disubstituted thiophene. This change in substitution will lead to a shift in the positions and number of these out-of-plane bending bands, providing a clear indication of the substitution pattern.

Shared Spectral Features:

• O-H Stretching: Both molecules will exhibit a broad, strong absorption band in the 3400-3200 cm⁻¹ region, characteristic of the hydrogen-bonded O-H stretching of the boronic acid group.[7]

• Aromatic C-H Stretching: A weaker absorption is expected between 3100 and 3000 cm⁻¹ in both spectra, corresponding to the C-H stretching of the thiophene ring.[8]

• Thiophene Ring Stretching: Both compounds should show medium intensity peaks in the 1600-1400 cm⁻¹ range due to C=C stretching vibrations within the thiophene ring.[9]

• B-O Stretching: A strong band between 1350 and 1330 cm⁻¹ due to the B-O stretching vibration should be a prominent feature in both spectra.[7]

• B-O-H In-plane Bending: A medium intensity peak around 1200-1180 cm⁻¹ corresponding to the in-plane bending of the B-O-H group is also anticipated for both molecules.[10]

Experimental Protocol: Acquiring a High-Quality ATR-FTIR Spectrum

Attenuated Total Reflectance (ATR) is a widely used sampling technique in FTIR spectroscopy that is ideal for solid powder samples like 5-Butylthiophen-2-boronic acid. It requires minimal sample preparation and generally provides high-quality, reproducible spectra.

Instrumentation and Materials:

• FTIR Spectrometer equipped with a single-reflection ATR accessory (e.g., with a diamond or germanium crystal).

• 5-Butylthiophen-2-boronic acid sample (a few milligrams).

• Spatula.

• Solvent for cleaning the ATR crystal (e.g., isopropanol or acetone).

• Lint-free wipes.

Step-by-Step Methodology:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean. Wipe the crystal surface gently with a lint-free wipe dampened with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

  • With the clean, empty ATR accessory in place, acquire a background spectrum. This is a critical step to account for the absorbance of the ambient atmosphere (e.g., CO₂ and water vapor) and the instrument itself.

• Sample Application:

  • Place a small amount of the 5-Butylthiophen-2-boronic acid powder onto the center of the ATR crystal using a clean spatula.

  • Lower the ATR pressure clamp to apply firm and consistent pressure to the sample. This ensures good contact between the sample and the crystal, which is essential for a strong signal.

• Sample Spectrum Acquisition:

  • Acquire the IR spectrum of the sample. Co-adding multiple scans (e.g., 16 or 32) will improve the signal-to-noise ratio.

  • The typical spectral range is 4000-400 cm⁻¹.

• Data Processing and Analysis:

  • The acquired spectrum will be automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform a baseline correction if necessary to ensure the baseline is flat.

  • Use the spectrometer's software to identify and label the peak positions (wavenumbers).

• Cleaning:

  • Release the pressure clamp and remove the bulk of the sample.

  • Clean the ATR crystal thoroughly with a solvent-dampened, lint-free wipe to remove any sample residue.

Visualizing the Molecular Structure and Key Vibrational Modes

The following diagram illustrates the molecular structure of 5-Butylthiophen-2-boronic acid and highlights the key functional groups responsible for its characteristic IR peaks.

Caption: Molecular structure of 5-Butylthiophen-2-boronic acid with key IR vibrational modes highlighted.

Conclusion

The infrared spectrum of 5-Butylthiophen-2-boronic acid is a rich tapestry of information that confirms its molecular structure. By systematically analyzing the expected vibrational modes of the butyl chain, the substituted thiophene ring, and the boronic acid functional group, we can confidently predict the key features of its spectrum. The comparison with the known spectrum of thiophene-2-boronic acid further refines these predictions, highlighting the diagnostic peaks of the butyl substituent. This guide provides researchers with the foundational knowledge to not only verify the synthesis of this important building block but also to interpret the spectra of other novel thiophene derivatives with confidence and scientific rigor.

References

• ResearchGate. (n.d.). FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. Retrieved February 4, 2026, from [Link]

• ResearchGate. (n.d.). ATR-FT-IR spectra of 1 , 2 , and boronate microparticles BP. Retrieved February 4, 2026, from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved February 4, 2026, from [Link]

• ResearchGate. (n.d.). Infrared study of boron-carbon chemical bonds in boron-doped activated carbon. Retrieved February 4, 2026, from [Link]

• ResearchGate. (n.d.). FTIR spectrum of boric acid. Retrieved February 4, 2026, from [Link]

• LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved February 4, 2026, from [Link]

• Michigan State University. (n.d.). Infrared Spectrometry. Retrieved February 4, 2026, from [Link]

• NIST. (n.d.). Thiophene. NIST Chemistry WebBook. Retrieved February 4, 2026, from [Link]

• Master Organic Chemistry. (2016, November 11). Bond Vibrations, Infrared Spectroscopy, and the "Ball and Spring" Model. Retrieved February 4, 2026, from [Link]

• LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved February 4, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Thiopheneboronic acid. PubChem. Retrieved February 4, 2026, from [Link]

• LibreTexts. (2022, October 7). 5.4: Infrared Spectroscopy. Chemistry LibreTexts. Retrieved February 4, 2026, from [Link]

• Wikipedia. (n.d.). Atomic radii of the elements (data page). Retrieved February 4, 2026, from [Link]

• The Organic Chemistry Tutor. (2022, February 27). IR Spectroscopy | Stretching and bending vibrations | Selection Rule | Fingerprint Region. YouTube. Retrieved February 4, 2026, from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved February 4, 2026, from [Link]

• J-STAGE. (n.d.). The Infrared Absorption Spectra of Thiophene Derivatives. Retrieved February 4, 2026, from [Link]

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• Cambridge International. (n.d.). Cambridge International Advanced Subsidiary and Advanced Level in Chemistry (9701). Retrieved February 4, 2026, from [Link]

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• SlidePlayer. (n.d.). Vibrational Spectroscopy (Infrared, IR-Spect.). Retrieved February 4, 2026, from [Link]

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thermal stability comparison of alkyl-substituted thiophene boronic acids

The following guide synthesizes mechanistic data from authoritative kinetic studies (specifically the work of Lloyd-Jones et al.) to provide a definitive comparison of alkyl-substituted thiophene boronic acids.

Executive Summary

Thiophene boronic acids are notoriously unstable reagents, prone to rapid protodeboronation (hydrolytic cleavage of the C–B bond) under thermal and aqueous conditions.

• The Golden Rule: 3-Thienyl boronic acids are significantly more stable than 2-Thienyl boronic acids.

• Alkyl Substituent Effect: Contrary to intuitive steric protection, alkyl groups (methyl, ethyl) generally decrease the thermal stability of 2-thiophene boronic acids. Being electron-donating, they increase the electron density of the thiophene ring, accelerating the rate-limiting protonation step required for decomposition.

• Best Alternative: For alkyl-substituted thiophene motifs, MIDA boronates or Potassium Trifluoroborates are the recommended stable surrogates.

Mechanistic Grounding: Why They Fail

To understand the stability differences, one must understand the decomposition mechanism. Thiophene boronic acids degrade via acid-catalyzed protodeboronation , even at neutral pH (due to water auto-ionization or transient acidity).

The Pathway:

• Ipso-Protonation: The thiophene ring, being electron-rich, acts as a nucleophile. A proton (

  ) attacks the carbon bearing the boron atom (ipso-attack).

• Intermediate Formation: A cationic

  -complex (Wheland intermediate) is formed.

• C–B Cleavage: The C–B bond breaks, releasing boric acid (

  ) and the deboronated thiophene.

The Critical Factor: Any substituent that makes the thiophene ring more electron-rich (more nucleophilic) will accelerate Step 1, thereby decreasing stability .

Visualization: Protodeboronation Mechanism

Figure 1: The mechanism of protodeboronation. Alkyl groups accelerate the first step by donating electron density.

Comparative Analysis: Product Performance

The following table compares the estimated half-lives (

) and stability profiles of key thiophene boronic acid classes under standard Suzuki coupling conditions (pH 9-10, 60°C).

Product Class	Structure	Relative Stability	Estimated (pH 10, 60°C)	Mechanistic Insight
3-Thiophene Boronic Acid	B(OH)₂ at C3	High	> 24 Hours	The C3 position is less nucleophilic than C2; protonation is slower.
2-Thiophene Boronic Acid	B(OH)₂ at C2	Low	< 1 Hour	C2 is the most reactive position (alpha to sulfur). Rapid ipso-protonation.
5-Alkyl-2-Thiophene BA	Alkyl at C5	Very Low	< 15 Minutes	The alkyl group at C5 pushes electron density directly to C2 via resonance, drastically accelerating protonation.
3-Alkyl-2-Thiophene BA	Alkyl at C3	Low/Moderate	~ 30-60 Minutes	Steric vs. Electronic Clash: The alkyl group donates electrons (destabilizing) but provides steric bulk ortho to Boron (stabilizing). The electronic effect usually dominates, keeping stability low.

Key Takeaway for Drug Discovery:

If your scaffold requires a 5-alkyl-2-thienyl moiety, do not attempt to isolate or store the free boronic acid. It will degrade on the benchtop. Use a MIDA boronate instead.

Experimental Validation Protocol

To verify the stability of a specific alkyl-thiophene boronic acid in your own lab, use this self-validating NMR kinetic assay.

Methodology: In-Situ NMR Monitoring This protocol allows you to calculate the degradation rate constant (

) without purification artifacts.

• Internal Standard: Select a stable internal standard (e.g., 1,3,5-trimethoxybenzene or dimethyl sulfone) that does not overlap with thiophene protons.

• Solvent System: Prepare a mixture of

  :Acetone- (1:1) buffered to pH 10 (using Carbonate or Phosphate buffer).

• Preparation:

  • Dissolve Internal Standard (10 mM) in the solvent.

  • Add Thiophene Boronic Acid (10 mM) immediately before acquisition.

• Acquisition:

  • Heat probe to 60°C.

  • Acquire

    NMR spectra every 5 minutes for 2 hours.

• Analysis:

  • Integrate the diagnostic proton of the starting material (

    ) vs. the product (de-boronated thiophene, ).

  • Plot

    vs. time. The slope is .

Workflow Visualization

Figure 2: Kinetic assay workflow for determining boronic acid half-life.

Recommended Alternatives

When the free boronic acid is too unstable, replace it with these surrogates.

Alternative	Stability	Reactivity	Recommendation
MIDA Boronate	Excellent	Slow Release	Gold Standard. Indefinitely stable on the bench. Releases the active boronic acid slowly under aqueous basic conditions, preventing accumulation and degradation.
Pinacol Ester	Good	Low	More stable than the acid, but difficult to purify (silica gel degrades them) and slower to transmetallate.
Trifluoroborate ( )	High	Moderate	Crystalline and air-stable. Requires specific hydrolysis conditions (often acidic or Lewis-acid assisted) to react.

References

• Cox, P. A., et al. (2016).[1][2] "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation." Journal of the American Chemical Society.[2][3][4]

• Garcia-Dominguez, A., et al. (2022). "In Situ Studies of Arylboronic Acids/Esters... Kinetics, Speciation, and Dysfunction."[4] Accounts of Chemical Research.

• Knapp, D. M., et al. (2010). "A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates." Journal of the American Chemical Society.[2][3][4]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of Boron Reagents for Suzuki–Miyaura Coupling." Chemical Society Reviews.

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